Cas no 252852-44-1 (Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,5-difluoro-)

Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,5-difluoro- structure
252852-44-1 structure
Product Name:Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,5-difluoro-
CAS No:252852-44-1
MF:C20H28F2
MW:306.433133125305
CID:246563
PubChem ID:53447371
Update Time:2025-04-19

Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,5-difluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-[(trans,trans)-4'-ethyl[1,1'-bicyclohexyl]-4-yl]-3,5-difluoro-
    • 1-[4-(4-ethylcyclohexyl)cyclohexyl]-3,5-difluorobenzene
    • 4-(3,5-Difluorophenyl)-4'-ethyl-1,1'-bi(cyclohexyl)
    • benzene, 1-(4'-ethyl[1,1'-bicyclohexyl]-4-yl)-3,5-difluoro-
    • LogP
    • DTXSID20703440
    • 252852-44-1
    • 1~4~-Ethyl-3~3~,3~5~-difluoro-1~1~,1~2~,1~3~,1~4~,1~5~,1~6~,2~1~,2~2~,2~3~,2~4~,2~5~,2~6~-dodecahydro-1~1~,2~1~:2~4~,3~1~-terphenyl
    • Inchi: 1S/C20H28F2/c1-2-14-3-5-15(6-4-14)16-7-9-17(10-8-16)18-11-19(21)13-20(22)12-18/h11-17H,2-10H2,1H3
    • InChI Key: CRUMPIZCOQDADR-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=C(C=1)C1CCC(CC1)C1CCC(CC)CC1)F

Computed Properties

  • Exact Mass: 306.21604
  • Monoisotopic Mass: 306.216
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 7.9

Experimental Properties

  • Density: 1.032
  • Boiling Point: 364.9°C at 760 mmHg
  • Flash Point: 146.9°C
  • Refractive Index: 1.499
  • PSA: 0
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